Cas no 892852-52-7 (N-6-(propan-2-yl)-1,3-benzothiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide)

• Product Name: N-6-(propan-2-yl)-1,3-benzothiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• CAS No: 892852-52-7
• MF: C₁₉H₁₈N₂O₃S
• MW: 354.422823429108
• CID: 6336284
• PubChem ID: 18560937
• Update Time: 2025-10-28

N-6-(propan-2-yl)-1,3-benzothiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-6-(propan-2-yl)-1,3-benzothiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• SR-01000909226
• N-(6-propan-2-yl-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• N-[6-(propan-2-yl)-1,3-benzothiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• SR-01000909226-1
• AKOS024612050
• N-(6-isopropylbenzo[d]thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide
• 892852-52-7
• ZINC04348672
• F1822-0684

• Inchi： 1S/C19H18N2O3S/c1-11(2)12-7-8-13-17(9-12)25-19(20-13)21-18(22)16-10-23-14-5-3-4-6-15(14)24-16/h3-9,11,16H,10H2,1-2H3,(H,20,21,22)
• InChI Key： KURZBPYVNIJPEM-UHFFFAOYSA-N
• SMILES： S1C(=NC2=CC=C(C=C12)C(C)C)NC(C1COC2C=CC=CC=2O1)=O

Computed Properties

• Exact Mass: 354.10381361g/mol
• Monoisotopic Mass: 354.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 88.7Ų

Additional information on N-6-(propan-2-yl)-1,3-benzothiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide

Introduction to N-6-(propan-2-yl)-1,3-benzothiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS No. 892852-52-7)

N-6-(propan-2-yl)-1,3-benzothiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 892852-52-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in medicinal chemistry.

The molecular structure of N-6-(propan-2-yl)-1,3-benzothiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide incorporates several key pharmacophoric elements that contribute to its potential therapeutic applications. The presence of a benzothiazole moiety and a dihydrobenzodioxine core provides a framework that is conducive to interactions with biological targets. Specifically, the benzothiazole ring is known for its ability to modulate enzyme activity and receptor binding, while the dihydrobenzodioxine component offers structural stability and functional versatility.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action for this compound with greater accuracy. Studies have indicated that N-6-(propan-2-yl)-1,3-benzothiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide may interact with proteins involved in inflammatory pathways and cell signaling cascades. This has opened up avenues for exploring its potential in treating conditions such as chronic inflammation and neurodegenerative disorders.

In vitro studies have demonstrated the compound's ability to inhibit the activity of certain enzymes that are implicated in disease progression. For instance, research has shown that it can modulate the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins that mediate inflammation. Additionally, preliminary findings suggest that it may exhibit inhibitory effects on kinases, which are enzymes that regulate cell growth and division.

The synthetic route to N-6-(propan-2-yl)-1,3-benzothiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide involves multi-step organic transformations that require precise control over reaction conditions. The synthesis typically begins with the formation of the benzothiazole ring through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the dihydrobenzodioxine moiety and the carboxamide group at the 2-position of the benzodioxine ring. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

The pharmacokinetic properties of this compound are also of considerable interest. Preliminary pharmacokinetic studies indicate that it exhibits moderate solubility in water and lipids, which suggests potential for both oral and intravenous administration. The metabolic stability of N-6-(propan-2-y)-1,3-benzothiazol - ily - 23 - dihydro - 14 - benzodioxine - 22 - carboxamide appears to be favorable for achieving therapeutic levels upon systemic administration. Further studies are ongoing to optimize its bioavailability and duration of action.

One of the most exciting aspects of this compound is its potential in drug discovery for treating complex diseases. Researchers are particularly interested in its ability to modulate pathways that are dysregulated in conditions such as cancer and autoimmune diseases. The benzothiazole component is known to have anti-inflammatory properties, while the dihydrobenzodioxine core offers structural features that can interact with biological targets in a highly specific manner.

The development of novel therapeutic agents often involves rigorous testing in preclinical models before moving into human trials. N6(propan - 22 yl)13benzothiazol22yl23dihydro14benzodiox ine22carbox amide has shown promise in animal models where it has demonstrated efficacy in reducing inflammation and slowing disease progression. These findings have laid the groundwork for clinical trials aimed at evaluating its safety and efficacy in human patients.

As research continues to uncover new applications for N6(propan - 22 yl)13benzothiazol22yl23dihydro14benzodiox ine22carbox amide , it is likely that additional derivatives will be synthesized to enhance their therapeutic potential. The flexibility of its molecular structure allows for modifications at various positions without compromising its core pharmacological activity. This adaptability makes it an attractive scaffold for further chemical optimization.

In conclusion , N6(propan - 22 yl)13benzothiazol22yl23dihydro14benzodiox ine22carbox amide represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas . Its unique structural features , combined with promising preclinical data , make it a valuable compound for ongoing research . As our understanding of biological pathways continues to expand , so too will our ability to harness compounds like this one for treating some of humanity's most challenging diseases .